Cas no 887891-10-3 ((5E)-2-(4-phenylpiperazin-1-yl)-5-(2,4,5-trimethoxyphenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one)

• Product Name: (5E)-2-(4-phenylpiperazin-1-yl)-5-(2,4,5-trimethoxyphenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one
• CAS No: 887891-10-3
• MF: C₂₃H₂₅N₃O₄S
• MW: 439.527304410934
• CID: 5449339
• PubChem ID: 18590155
• Update Time: 2025-06-10

(5E)-2-(4-phenylpiperazin-1-yl)-5-(2,4,5-trimethoxyphenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one Chemical and Physical Properties

Names and Identifiers

• (5E)-2-(4-phenylpiperazin-1-yl)-5-[(2,4,5-trimethoxyphenyl)methylidene]-4,5-dihydro-1,3-thiazol-4-one
• AKOS024479667
• SR-01000024772
• F3044-0365
• (5E)-2-(4-phenylpiperazin-1-yl)-5-[(2,4,5-trimethoxyphenyl)methylidene]-1,3-thiazol-4-one
• 887891-10-3
• (E)-2-(4-phenylpiperazin-1-yl)-5-(2,4,5-trimethoxybenzylidene)thiazol-4(5H)-one
• SR-01000024772-1
• (5E)-2-(4-phenylpiperazin-1-yl)-5-(2,4,5-trimethoxyphenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one

• Inchi： 1S/C23H25N3O4S/c1-28-18-15-20(30-3)19(29-2)13-16(18)14-21-22(27)24-23(31-21)26-11-9-25(10-12-26)17-7-5-4-6-8-17/h4-8,13-15H,9-12H2,1-3H3/b21-14+
• InChI Key： VYWKDNGDRZKLCT-KGENOOAVSA-N
• SMILES： S1/C(=C/C2C=C(C(=CC=2OC)OC)OC)/C(N=C1N1CCN(C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 439.15657746g/mol
• Monoisotopic Mass: 439.15657746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 88.9Ų

Additional information on (5E)-2-(4-phenylpiperazin-1-yl)-5-(2,4,5-trimethoxyphenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one

The Chemical Compound CAS No. 887891-10-3: A Comprehensive Overview

The chemical compound identified by the CAS Registry Number 887891-10-3, commonly referred to as (5E)-2-(4-phenylpiperazin-1-yl)-5-(2,4,5-trimethoxyphenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into the structural characteristics, synthetic methods, biological properties, and potential applications of this compound.

Structural Analysis

The molecular structure of (5E)-2-(4-phenylpiperazin-1-yl)-5-(2,4,5-trimethoxyphenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one is characterized by a thiazole ring system fused with a dihydro ring. The thiazole moiety is a five-membered heterocyclic ring containing one sulfur atom and one nitrogen atom. The dihydro component introduces a degree of unsaturation within the ring system, contributing to the compound's stability and reactivity. The substituents on the molecule include a piperazine group attached to a phenyl ring and a trimethoxyphenyl group. These substituents play a crucial role in modulating the compound's physical and chemical properties.

Synthesis and Characterization

The synthesis of this compound involves multi-step organic reactions, often employing strategies such as nucleophilic substitution, condensation reactions, and cyclization processes. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathways for this compound, improving yield and purity. The characterization of the compound is typically carried out using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed insights into the molecular structure and functional groups present in the compound.

Biological Activity and Applications

Research into the biological activity of CAS No. 887891-10-3 has revealed promising results in various areas. Studies have demonstrated that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for anti-inflammatory drug development. Additionally, preliminary findings suggest that it may possess anticancer activity by targeting specific pathways involved in tumor growth and metastasis.

Recent studies have also explored the potential of this compound as an antimicrobial agent. Its ability to inhibit the growth of pathogenic bacteria and fungi underscores its potential application in developing novel antimicrobial therapies. Furthermore, investigations into its neuroprotective effects have shown that it may offer protection against oxidative stress-induced neuronal damage, highlighting its potential role in neurodegenerative disease treatment.

Future Directions

The future of research on (5E)-2-(4-phenylpiperazin-1-yl)-5-(2,4,5-trimethoxyphenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one lies in further elucidating its mechanism of action and exploring its therapeutic potential. Collaborative efforts between chemists and biologists are expected to yield deeper insights into its pharmacokinetics and toxicity profiles. Moreover, computational modeling techniques can be employed to predict its interactions with various biological targets, aiding in the design of more effective drug candidates.

In conclusion, CAS No. 887891-10-3 represents a significant advancement in organic chemistry with diverse applications across multiple therapeutic areas. As research continues to uncover its full potential, this compound stands at the forefront of innovative chemical discoveries that could revolutionize medicine and related fields.